2-[5-Nitro-2-(trifluoromethyl)-1H-indol-3-yl]ethan-1-amine

• Molecular Formula: C11H10F3N3O2
• Molecular Weight: 273.21 g/mol
• IUPAC Name: 2-[5-nitro-2-(trifluoromethyl)-1H-indol-3-yl]ethanamine
• InChI: InChI=1S/C11H10F3N3O2/c12-11(13,14)10-7(3-4-15)8-5-6(17(18)19)1-2-9(8)16-10/h1-2,5,16H,3-4,15H2
• InChI Key: FZKRARNYWGFIGI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1[N+](=O)[O-])C(=C(N2)C(F)(F)F)CCN

Description

2-[5-Nitro-2-(trifluoromethyl)-1H-indol-3-yl]ethan-1-amine is a complex

Biological Activity

The compound 2-[5-Nitro-2-(trifluoromethyl)-1H-indol-3-yl]ethan-1-amine (CAS No. 2059994-49-7) is a derivative of indole, a significant scaffold in medicinal chemistry. This article explores its biological activity, synthesizing findings from various studies to provide a comprehensive overview.

The molecular formula of 2-[5-Nitro-2-(trifluoromethyl)-1H-indol-3-yl]ethan-1-amine is $C_{11}H_{10}F_3N_3O_2$, with a molecular weight of approximately 273.21 g/mol. The structure features a nitro group and a trifluoromethyl group, which are known to influence biological activity significantly.

Biological Activity Overview

Research indicates that indole derivatives exhibit various biological activities, including anti-cancer, anti-inflammatory, and antimicrobial properties. The specific compound under review has been evaluated for its potential in inhibiting cancer cell proliferation and its interaction with important biological targets.

Anticancer Activity

A significant focus of research on indole derivatives is their anticancer properties. The compound has shown promise in preliminary studies involving various cancer cell lines.

Cell Line	IC50 (μM)	Reference
HL-60 (Leukemia)	10.32
HCT-15 (Colon)	6.62
UO-31 (Renal)	7.69

In vitro assays demonstrated that the compound exhibits selective cytotoxicity against these cancer cell lines, suggesting its potential as an anticancer agent.

The mechanism by which 2-[5-Nitro-2-(trifluoromethyl)-1H-indol-3-yl]ethan-1-amine exerts its effects may involve the inhibition of key signaling pathways associated with cell proliferation and survival. For instance, some studies have indicated that similar compounds can inhibit the Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), which plays a crucial role in angiogenesis and tumor growth.

Case Studies

• Study on Anti-HIV Activity :
  A series of trifluoromethyl indole derivatives, including compounds similar to 2-[5-Nitro-2-(trifluoromethyl)-1H-indol-3-yl]ethan-1-amine, were synthesized and tested for anti-HIV activity. Results indicated that these compounds could effectively inhibit HIV replication in MT-2 cells, showcasing their potential in antiviral therapy .
• Inhibition of VEGFR-2 :
  Another study evaluated various indole derivatives for their ability to inhibit VEGFR-2, with some compounds exhibiting IC50 values as low as 0.20 μM. This suggests that 2-[5-Nitro-2-(trifluoromethyl)-1H-indol-3-yl]ethan-1-amine could share similar inhibitory properties against this target .